Cas no 105788-15-6 (Benzenamine,4-(cyclopentyloxy)-3-methoxy-)
105788-15-6 structure
Product Name:Benzenamine,4-(cyclopentyloxy)-3-methoxy-
CAS No:105788-15-6
MF:C12H17NO2
MW:207.268883466721
CID:181206
PubChem ID:60022
Update Time:2025-04-19
Benzenamine,4-(cyclopentyloxy)-3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4-(cyclopentyloxy)-3-methoxy-
- 4-cyclopentyloxy-3-methoxyaniline
- AKOS011391150
- starbld0019794
- DTXSID80147346
- BRN 2806134
- 4-(cyclopentyloxy)-3-methoxyaniline
- 105788-15-6
- m-ANISIDINE, 4-(CYCLOPENTYLOXY)-
- 4-(Cyclopentyloxy)-m-anisidine
- M & B 5215
-
- Inchi: 1S/C12H17NO2/c1-14-12-8-9(13)6-7-11(12)15-10-4-2-3-5-10/h6-8,10H,2-5,13H2,1H3
- InChI Key: HLZMPJYNYOHQGL-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1OC)N)C1CCCC1
Computed Properties
- Exact Mass: 207.125928785g/mol
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 44.5Ų
Benzenamine,4-(cyclopentyloxy)-3-methoxy- Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Benzenamine,4-(cyclopentyloxy)-3-methoxy- Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
105788-15-6 (Benzenamine,4-(cyclopentyloxy)-3-methoxy-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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